IQ-1S

• CAS No.: 23146-22-7
• Product Name: IQ-1S
• Molecular Formula: C15H9N3O
• Molecular Weight: 247.257
• IUPAC Name: 11-nitroso-10H-indeno[1,2-b]quinoxaline
• Standard InChI: InChI=1S/C15H9N3O/c19-18-14-10-6-2-1-5-9(10)13-15(14)17-12-8-4-3-7-11(12)16-13/h1-8,17H
• Standard InChIKey: SZHHSFHOIDCNLD-NBVRZTHBSA-N
• SMILES: C1=CC=C2C(=C1)C(=C3C2=NC4=CC=CC=C4N3)N=O
• Appearance: Solid powder
• Description: IQ-1S is a potent and selective c-Jun N-Terminal Kinase Inhibitor. IQ-1S inhibits murine delayed-type hypersensitivity. IQ-1S is highly specific for JNK and that its neutral form is the most abundant species at physiologic pH. IQ-1S can reduce inflammation and cartilage loss associated with CIA and can serve as a small-molecule modulator for mechanistic studies of JNK function in rheumatoid arthritis.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: IQ-1S
• Reference: 1: Atochin DN, Schepetkin IA, Khlebnikov AI, Seledtsov VI, Swanson H, Quinn MT,; 2: Schepetkin IA, Kirpotina LN, Hammaker D, Kochetkova I, Khlebnikov AI, Lyakhov
• PubChem Compound: 619002
• Last Modified: Nov 12 2021